4-Chlorobenzoyl cyanide
Cat. No. B1352943
M. Wt: 165.57 g/mol
InChI Key: UDBBCXDMJVNFLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08058287B2
Procedure details
To 1.26 g (8.37 mmol) 4-chloro-benzoylcyanide was added bis-(2-chloroethyl)-carbamic acid tert-butyl ester (2.02 g, 8.37 mmol) in 25 ml N,N-dimethylformamide. The resulting mixture was stirred and cooled in an ice bath, then sodium hydride (60% suspension in mineral oil) (1.1 g, 42 mmol) was added portionwise. The reaction was brought to room temperature and then heated in an oil bath at 60° C. for 16 hours. The reaction mixture was quenched by addition of ice water and the aqueous phase was extracted with ethyl acetate. The combined organic layers were washed twice with water, once with brine, dried with magnesium sulfate and concentrated in vacuo. The residual brown oil was purified by silica gel chromatography eluting with hexane-ethyl:acetate (9:1) to give the title compound (1.44 g, 54%).
Quantity
2.02 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([C:8]#[N:9])=O)=[CH:4][CH:3]=1.[C:12]([O:16][C:17](=[O:25])[N:18]([CH2:22][CH2:23]Cl)[CH2:19][CH2:20]Cl)([CH3:15])([CH3:14])[CH3:13].[H-].[Na+]>CN(C)C=O>[C:12]([O:16][C:17]([N:18]1[CH2:22][CH2:23][C:6]([C:5]2[CH:10]=[CH:11][C:2]([Cl:1])=[CH:3][CH:4]=2)([C:8]#[N:9])[CH2:20][CH2:19]1)=[O:25])([CH3:15])([CH3:14])[CH3:13] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.26 g
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Type
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reactant
|
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Smiles
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ClC1=CC=C(C(=O)C#N)C=C1
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Name
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|
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Quantity
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2.02 g
|
|
Type
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reactant
|
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Smiles
|
C(C)(C)(C)OC(N(CCCl)CCCl)=O
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|
Name
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|
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Quantity
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25 mL
|
|
Type
|
solvent
|
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Smiles
|
CN(C=O)C
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Step Two
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
60 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled in an ice bath
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was brought to room temperature
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was quenched by addition of ice water
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
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the aqueous phase was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed twice with water, once with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residual brown oil was purified by silica gel chromatography
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WASH
|
Type
|
WASH
|
|
Details
|
eluting with hexane-ethyl:acetate (9:1)
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)(C#N)C1=CC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.44 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
